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Compound of Interest

Compound Name: Spinetoram

Cat. No.: B1464634 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding spinetoram phytotoxicity on non-target plants. All information is presented in

a practical question-and-answer format to directly address potential issues encountered during

experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is the general consensus on the phytotoxicity of spinetoram to non-target plants?

A1: Spinetoram is widely regarded as having a high degree of safety for a broad range of

crops.[1][2] Official trials and numerous field studies have consistently reported a lack of

phytotoxicity on various vegetables, fruits, and ornamental plants.[1][3]

Q2: Have any specific phytotoxicity symptoms been reported for spinetoram on non-target

plants?

A2: The majority of studies have found no evidence of phytotoxicity. In comprehensive studies

on crops such as okra, brinjal, tomato, and cotton, no phytotoxic symptoms like leaf injury,

wilting, vein clearing, necrosis, epinasty, or hyponasty were observed, even when spinetoram
was applied at concentrations higher than the recommended rates.[4] One report mentioned

very minor, unspecified phytotoxicity on two ornamental species, but detailed information is not

readily available, suggesting such occurrences are rare and likely insignificant.
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Q3: Can spinetoram have any positive effects on non-target plants?

A3: Interestingly, some studies have indicated a "phytotonic" effect of spinetoram on certain

plants. This means that instead of causing harm, the application of spinetoram was associated

with positive growth responses, such as increased plant height, chlorophyll content, and stem

girth in crops like okra, brinjal, and tomato.[4]

Q4: What are the recommended application rates of spinetoram for ornamental plants to

minimize phytotoxicity risk?

A4: For ornamental plants, a spray solution concentration of 0.02% to 0.05% is generally

recommended.[5] Adhering to the label's recommended dosage is crucial for ensuring plant

safety.

Troubleshooting Guide
Problem: I am observing leaf spotting and yellowing on my ornamental plants after applying

spinetoram. Is this phytotoxicity?

Possible Causes and Solutions:

Incorrect Dosage: Applying spinetoram at a concentration higher than recommended can

increase the risk of phytotoxicity.

Solution: Verify the concentration of your spray solution and ensure it aligns with the

recommended rates for your specific plant species. Always calibrate your spray equipment

to ensure accurate application.

Environmental Stress: Plants under stress from drought, high temperatures (above 85°F or

30°C), or high humidity are more susceptible to chemical injury.[6][7]

Solution: Avoid applying spinetoram to plants that are visibly stressed. Apply during

cooler parts of the day, such as the early morning, to allow for slow drying without heat

stress.

Tank Mixing Incompatibility: Mixing spinetoram with other pesticides, adjuvants, or fertilizers

can sometimes lead to phytotoxic reactions.
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Solution: Before applying a new tank mix, it is advisable to perform a jar test to check for

physical compatibility. Additionally, test the mixture on a small batch of plants before

treating the entire crop.

Sensitive Species or Cultivars: Some plant species or varieties are inherently more sensitive

to certain chemicals.

Solution: When using spinetoram on a new plant species or cultivar for the first time, it is

best practice to conduct a small-scale trial on a few plants and observe for any adverse

effects over several days before widespread application.

Data on Spinetoram Phytotoxicity
The following tables summarize findings from various studies on the phytotoxicity of

spinetoram on different non-target plants.
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Crop
Application Rate
(a.i./ha)

Observed
Phytotoxicity
Symptoms

Reference

Okra 54g and 108g

None (leaf injury,

wilting, vein clearing,

necrosis, epinasty,

hyponasty)

[4]

Brinjal 54g and 108g

None (leaf injury,

wilting, vein clearing,

necrosis, epinasty,

hyponasty)

[4]

Tomato 54g and 108g

None (leaf injury,

wilting, vein clearing,

necrosis, epinasty,

hyponasty)

[4]

Cotton 72g

None (necrosis,

epinasty, hyponasty,

leaf injury, wilting, vein

clearing)

Onion up to 45g None

Cabbage up to 54g None

Greengram 144g (in combination)

None (leaf injury,

wilting, vein clearing,

necrosis, epinasty,

hyponasty)

[8]

Experimental Protocols
Protocol for Assessing Spinetoram Phytotoxicity on Ornamental Plants

This protocol outlines a standardized methodology for evaluating the potential phytotoxicity of

spinetoram on non-target ornamental plant species.
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1. Plant Material and Acclimatization:

Select healthy, uniform, and well-established plants of the desired ornamental species.

Acclimatize the plants to the greenhouse or growth chamber conditions for at least two

weeks prior to the experiment.

2. Experimental Design:

Employ a completely randomized design (CRD) with a minimum of five replicate plants per

treatment group.

Include the following treatment groups:

Untreated Control (sprayed with water only)

Spinetoram at the recommended application rate (e.g., 0.02% solution)

Spinetoram at a 2x or higher application rate to assess the margin of safety.

3. Application of Spinetoram:

Apply the treatments as a foliar spray to the point of runoff, ensuring thorough coverage of all

plant surfaces, including the undersides of leaves.

Use a calibrated sprayer to ensure accurate and uniform application.

Conduct applications during the morning to allow for gradual drying.

4. Data Collection and Evaluation:

Visually assess the plants for any signs of phytotoxicity at 1, 3, 7, and 14 days after

treatment.

Use a 0-10 rating scale for visual assessment, where 0 indicates no injury and 10 indicates

complete plant death.

Record the presence and severity of specific symptoms, including:
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Chlorosis (yellowing)

Necrosis (tissue death)

Leaf distortion (curling, cupping)

Stunting

Epinasty (downward bending of leaves)

Hyponasty (upward bending of leaves)

Measure plant height and biomass (fresh and dry weight) at the end of the experimental

period.

5. Statistical Analysis:

Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant

differences between the treatment groups.

If significant differences are found, use a post-hoc test (e.g., Tukey's HSD) to compare the

means.
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Caption: Experimental workflow for assessing spinetoram phytotoxicity.
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Caption: Factors influencing the risk of spinetoram phytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1464634#spinetoram-phytotoxicity-symptoms-on-
non-target-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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